Cas no 6836-40-4 (6-Pentadecanol)
6-Pentadecanol structure
Product Name:6-Pentadecanol
6-Pentadecanol Chemical and Physical Properties
Names and Identifiers
-
- 6-Pentadecanol
- pentadecan-6-ol
- 6836-40-4
- DTXSID701317188
- NSC 158521
- SCHEMBL378654
- NSC-158521
- AKOS014482731
- CHEBI:197383
- NS00045186
- EINECS 229-917-6
- NSC158521
- 6-hydroxypentadecane
-
- Inchi: 1S/C15H32O/c1-3-5-7-8-9-10-12-14-15(16)13-11-6-4-2/h15-16H,3-14H2,1-2H3
- InChI Key: RNZYPFVHWLRVPJ-UHFFFAOYSA-N
- SMILES: OC(CCCCC)CCCCCCCCC
Computed Properties
- Exact Mass: 228.24546
- Monoisotopic Mass: 228.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.8221 (estimate)
- Boiling Point: 300.24°C (estimate)
- Refractive Index: 1.4249 (estimate)
- PSA: 20.23
6-Pentadecanol Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk